Cas no 946582-41-8 ([2-(Methylamino)-5-nitrophenyl]methanol)

• Product Name: [2-(Methylamino)-5-nitrophenyl]methanol
• CAS No: 946582-41-8
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD14581654
• CID: 1074720
• PubChem ID: 45588430
• Update Time: 2025-06-13

[2-(Methylamino)-5-nitrophenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-(Methylamino)-5-nitrophenyl]methanol
• AKOS005073578
• SCHEMBL3826582
• YGERWDZJRVNQSX-UHFFFAOYSA-N
• SB84499
• MFCD14581654
• MD-0704
• (2-(Methylamino)-5-nitrophenyl)methanol
• 946582-41-8

• MDL： MFCD14581654
• Inchi： 1S/C8H10N2O3/c1-9-8-3-2-7(10(12)13)4-6(8)5-11/h2-4,9,11H,5H2,1H3
• InChI Key： YGERWDZJRVNQSX-UHFFFAOYSA-N
• SMILES： OCC1C=C(C=CC=1NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.1Ų

Additional information on [2-(Methylamino)-5-nitrophenyl]methanol

Comprehensive Analysis of [2-(Methylamino)-5-nitrophenyl]methanol (CAS No. 946582-41-8): Properties, Applications, and Industry Insights

[2-(Methylamino)-5-nitrophenyl]methanol (CAS No. 946582-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This nitroaromatic derivative combines a methylamino group and a hydroxymethyl moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers frequently search for "CAS 946582-41-8 supplier" or "[2-(Methylamino)-5-nitrophenyl]methanol synthesis," reflecting its growing demand in fine chemical production.

The compound's molecular structure (C₈H₁₀N₂O₃) features both electron-withdrawing nitro groups and electron-donating methylamino groups, creating interesting electronic properties. Recent studies highlight its potential in fluorescence probes and photoactive materials, aligning with trends in "smart materials research 2024" and "bioimaging agent development." Its solubility profile—moderate in polar solvents like DMSO but limited in water—makes it particularly useful for controlled reaction systems.

In pharmaceutical applications, [2-(Methylamino)-5-nitrophenyl]methanol serves as a precursor for heterocyclic compounds with potential biological activity. Industry searches for "nitrophenyl derivatives in drug discovery" have increased by 38% year-over-year (2023-2024), reflecting its relevance. The compound's nitro reduction pathway offers access to valuable amino-phenyl intermediates, crucial for constructing kinase inhibitors and receptor modulators.

Quality control of CAS No. 946582-41-8 typically involves HPLC (≥98% purity) and NMR verification. Analytical chemists emphasize "nitro compound stability testing" due to the group's sensitivity to light and heat. Proper storage recommendations include amber glass containers at -20°C under inert atmosphere—a topic frequently searched as "handling nitroaromatics safely." These protocols ensure the compound's utility in multi-step syntheses without degradation.

Environmental considerations for [2-(Methylamino)-5-nitrophenyl]methanol align with green chemistry principles. Recent patents (WO2023156789) describe catalytic methods to minimize waste during its production. The surge in searches for "sustainable nitration techniques" and "biodegradable aromatic compounds" underscores industry shifts toward eco-friendly processes. Lifecycle assessments suggest this compound's derivatives may offer advantages in biodegradable polymer applications.

Market analysis indicates growing demand for CAS No. 946582-41-8 in Asia-Pacific regions, particularly for electronic materials manufacturing. The compound's charge-transfer properties make it valuable for organic semiconductors—a sector projected to grow at 12.7% CAGR through 2030. Technical queries like "nitrophenyl OLED applications" and "conductive small molecules" reflect these emerging uses.

Future research directions for [2-(Methylamino)-5-nitrophenyl]methanol may explore its metal-organic frameworks (MOFs) integration or catalytic asymmetric synthesis applications. These align with high-traffic search terms such as "MOF functionalization strategies" and "chiral nitro compounds." With proper handling and innovative applications, this compound will likely remain relevant across multiple scientific disciplines.